Cas no 849805-78-3 (1,8-Naphthyridine-3-carboxylic acid, ethyl ester)

1,8-Naphthyridine-3-carboxylic acid, ethyl ester is a heterocyclic compound featuring a naphthyridine core with an ester functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization or coupling reactions. Its rigid aromatic system contributes to stability, making it suitable for use in metal coordination chemistry or as a building block for bioactive molecules. The compound’s well-defined reactivity profile allows for selective modifications, supporting its utility in medicinal chemistry research and the development of novel therapeutic agents.

1,8-Naphthyridine-3-carboxylic acid, ethyl ester structure

849805-78-3 structure

Product Name:1,8-Naphthyridine-3-carboxylic acid, ethyl ester

CAS No:849805-78-3

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

CID:4225940

PubChem ID:58387986

Update Time:2025-06-11

1,8-Naphthyridine-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1,8-Naphthyridine-3-carboxylic acid, ethyl ester
- Ethyl 1,8-naphthyridine-3-carboxylate
- [1,8]naphthyridine-3-carboxylic acid ethyl ester
- SCHEMBL1023778
- 849805-78-3
- C11H10N2O2
- AKOS040853811
- naphthyridine-3-carboxylic ethyl ester
- ethyl1,8-naphthyridine-3-carboxylate
- ethyl [1,8]naphthyridine-3-carboxylate
- Inchi： 1S/C11H10N2O2/c1-2-15-11(14)9-6-8-4-3-5-12-10(8)13-7-9/h3-7H,2H2,1H3
- InChI Key： JFWURCREFDQUTD-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CN=2)C=C(C(OCC)=O)C=1

Computed Properties

Exact Mass: 202.074227566Da
Monoisotopic Mass: 202.074227566Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 52.1Å²

1,8-Naphthyridine-3-carboxylic acid, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A693921-1g	Ethyl 1,8-naphthyridine-3-carboxylate	849805-78-3	95%	1g	$728.0	2025-04-16

1,8-Naphthyridine-3-carboxylic acid, ethyl ester Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An apparatus for testing water by measurement of its electrical conductivity

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4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on 1,8-Naphthyridine-3-carboxylic acid, ethyl ester

Recent Advances in the Study of 1,8-Naphthyridine-3-carboxylic acid, ethyl ester (CAS: 849805-78-3)

The compound 1,8-Naphthyridine-3-carboxylic acid, ethyl ester (CAS: 849805-78-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its naphthyridine core, exhibits a range of biological activities, making it a promising candidate for therapeutic interventions. Recent studies have focused on its synthesis, structural modifications, and pharmacological properties, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research has been the optimization of synthetic routes for 1,8-Naphthyridine-3-carboxylic acid, ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity, addressing previous challenges in large-scale production. The study also explored the compound's reactivity, providing insights into its potential for further derivatization to enhance bioactivity.

Pharmacological investigations have revealed that 1,8-Naphthyridine-3-carboxylic acid, ethyl ester exhibits potent inhibitory effects against several kinase targets, including those implicated in cancer and inflammatory diseases. A recent in vitro study highlighted its ability to selectively inhibit the JAK-STAT signaling pathway, suggesting potential applications in autoimmune disorders. These findings were corroborated by molecular docking studies, which identified key interactions between the compound and its target proteins.

In addition to its kinase inhibitory properties, 1,8-Naphthyridine-3-carboxylic acid, ethyl ester has shown promise as an antimicrobial agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly those expressing extended-spectrum β-lactamases (ESBLs). The compound's unique mechanism of action, which involves interference with bacterial DNA gyrase, positions it as a potential lead for novel antibiotic development.

Ongoing research is also exploring the compound's potential in neurodegenerative diseases. Preliminary data from cell-based models indicate neuroprotective effects, possibly mediated through modulation of oxidative stress pathways. While these findings are promising, further in vivo studies are needed to validate these effects and assess the compound's pharmacokinetic profile.

In conclusion, 1,8-Naphthyridine-3-carboxylic acid, ethyl ester (CAS: 849805-78-3) represents a versatile scaffold with multiple therapeutic applications. Recent advances in its synthesis and biological evaluation have expanded our understanding of its pharmacological potential. Future research directions may include structure-activity relationship studies to optimize its properties and the development of targeted delivery systems to enhance its therapeutic index.